Methyl 4-(methylamino)carbonyl-3-nitrobenzoate

• Molecular Formula: C10H10N2O5
• Molecular Weight: 238.20 g/mol
• IUPAC Name: methyl 4-(methylcarbamoyl)-3-nitrobenzoate
• InChI: InChI=1S/C10H10N2O5/c1-11-9(13)7-4-3-6(10(14)17-2)5-8(7)12(15)16/h3-5H,1-2H3,(H,11,13)
• InChI Key: GWMCHYJTCPVCEV-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=C(C=C1)C(=O)OC)[N+](=O)[O-]

Description

Methyl 4-(methylamino)carbonyl-3-nitrobenzoate is a useful research compound. Its molecular formula is C10H10N2O5 and its molecular weight is 238.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-methoxycarbonyl-2-nitrobenzoic acid (3.6 g, 0.016 mol) in thionyl chloride (32 mL) was heated to reflux in the presence of two drops of dimethylformamide for 3 h. Thionyl chloride was distilled and the concentrate was left under vacuum for 0.5 h. The residue was dissolved in dichloromethane (10 mL) and added to a solution of aqueous methylamine (40%, 2.0 g, 0.026 mol) in water (5 mL) over a period of 5 min. The mixture was further stirred for 10 min and the white precipitate was collected by filtration. The cake was washed with water, dried, and recrystallized from ethyl acetate-hexane to give 2.1 g (55%) of methyl 4-(methylamino)carbonyl-3-nitrobenzoate as white needles, mp 155° C.